Cas no 512-15-2 (Cyclopentolate)

Cyclopentolate is a synthetic anticholinergic agent primarily used as a mydriatic and cycloplegic in ophthalmic applications. Its key advantage lies in its rapid onset of action, typically inducing pupil dilation within 30 minutes, and its relatively short duration of effect compared to other agents like atropine. Cyclopentolate acts as a competitive antagonist at muscarinic acetylcholine receptors, effectively paralyzing the ciliary muscle and relaxing the sphincter pupillae. This makes it particularly useful for diagnostic procedures such as retinoscopy and fundus examinations. Its moderate duration (6–24 hours) minimizes patient discomfort while ensuring sufficient time for clinical assessments. The compound is typically formulated as a hydrochloride salt for enhanced solubility and stability in aqueous solutions.

Cyclopentolate structure

Product Name:Cyclopentolate

CAS No:512-15-2

MF:C₁₇H₂₅NO₃

MW:291.385305166245

CID:372775

PubChem ID:2905

Update Time:2025-11-03

Cyclopentolate Chemical and Physical Properties

Names and Identifiers

- 2-(Dimethylamino)ethyl 2-(1-hydroxycyclopentyl)-2-phenylacetate
- Benzeneacetic acid, a-(1-hydroxycyclopentyl)-,2-(dimethylamino)ethyl ester
- CYCLOPENTOLATE
- Ciclopentolato
- Cyclogyl
- Cyclopentoiate
- Cyclopentolatum
- Cylate
- Mydrilate
- Ocu-Pentolate
- A913427
- FT-0624265
- DTXSID3048528
- EINECS 208-136-4
- Ciclopentolato (INN-Spanish)
- DTXCID4027995
- 2-(DIMETHYLAMINO)ETHYL (+/-)-1-HYDROXY-alpha-PHENYLCYCLOPENTANEACETATE
- KBio2_003904
- beta-dimethylaminoethyl (1-hydroxycyclopentyl)phenylacetate
- Cyclopentolate (INN)
- AKOS015962137
- MFCD00599448
- beta-(Dimethylamino)ethyl (1-hydroxycyclopentyl)phenylacetate
- BRD-A77291778-003-05-5
- Bell Pentolate (TN)
- GTPL7153
- CAS_512-15-2
- AB00053445
- IDI1_000610
- Spectrum4_000303
- AS-16057
- NS00009832
- 2-(Dimethylamino)ethyl (1-hydroxycyclopentyl)(phenyl)acetate
- Cyclopentolatum; Cyclogyl; Cyclopentylate
- AB00053445_12
- Q867332
- I76F4SHP7J
- alpha-(1-hydroxycyclopentyl)benzeneacetic acid 2-(dimethylamino)ethyl ester
- KBio3_001317
- (+/-)-cyclopentolate
- 2-(Dimethylamino)ethyl 1-hydroxy-alpha-phenylcyclopentaneacetate
- Cyclopentolate [INN:BAN]
- Cyclopentaneacetic acid, 1-hydroxy-.alpha.-phenyl-, 2-(dimethylamino)ethyl ester
- L000802
- KBioSS_001336
- BRD-A77291778-003-15-4
- Diopentolate
- BDBM82375
- Prestwick1_001095
- (+-)-cyclopentolate
- S01FA04
- Spectrum_000856
- 2-phenyl-2-(1-hydroxycyclopentyl)ethanoic acid beta-(dimethylamino)ethyl ester
- KBio2_006472
- C06932
- KBio2_001336
- EN300-7359577
- KBioGR_000886
- BCP21334
- SPBio_000983
- KBio1_000610
- NINDS_000610
- SCHEMBL132500
- NSC_2905
- cyclo-pentolatum
- UNII-I76F4SHP7J
- 2-Dimethylaminoethyl 1-hydroxy-.alpha.-phenylcyclopentaneacetate
- Cyclopentolatum (INN-Latin)
- Benzeneacetic acid, .alpha.-(1-hydroxycyclopentyl)-, 2-(dimethylamino)ethyl ester
- D07759
- CHEBI:4024
- Cyclopentolatum [INN-Latin]
- Prestwick0_001095
- Tsiklopentolat;Cyclogyl;DL-Cyclopentolate
- Mydrilate (Salt/Mix)
- Spectrum2_001122
- Spectrum5_000793
- CYCLOPENTOLATE [WHO-DD]
- 512-15-2
- SKYSRIRYMSLOIN-UHFFFAOYSA-N
- DivK1c_000610
- Prestwick3_001095
- Cyclogyl (Salt/Mix)
- Benzeneacetic acid, alpha-(1-hydroxycyclopentyl)-, 2-(dimethylamino)ethyl ester
- BSPBio_002097
- NCGC00018213-02
- CYCLOPENTOLATE [VANDF]
- Prestwick2_001095
- BPBio1_001288
- 1-Hydroxy-.alpha.-phenylcyclopentaneacetic acid, 2-(dimethylamino)ethyl ester
- CYCLOPENTOLATE [INN]
- H10434
- .beta.-(Dimethylamino)ethyl (1-hydroxycyclopentyl)phenylacetate
- 2-Dimethylaminoethyl 2-(1-hydroxycyclopentyl)-2-phenylacetat
- DB00979
- Bell Pentolate
- CYCLOPENTOLATE [MI]
- 2-(Dimethylamino)ethyl (1-hydroxycyclopentyl)(phenyl)acetate #
- SBI-0051324.P003
- 2-(DIMETHYLAMINO)ETHYL (+/-)-1-HYDROXY-.ALPHA.-PHENYLCYCLOPENTANEACETATE
- AC-15991
- Spectrum3_000369
- Ciclopentolato [INN-Spanish]
- Cyclopentylate
- BSPBio_001170
- 1-hydroxy-alpha-phenylcyclopentaneacetic acid 2-(dimethylamino)ethyl ester
- CHEMBL1201338
- SPBio_003055
- BRD-A77291778-003-22-0
- DA-72483
- STL430452
- Cyclopentolate
- MDL： MFCD00599448
- Inchi： 1S/C17H25NO3/c1-18(2)12-13-21-16(19)15(14-8-4-3-5-9-14)17(20)10-6-7-11-17/h3-5,8-9,15,20H,6-7,10-13H2,1-2H3
- InChI Key： SKYSRIRYMSLOIN-UHFFFAOYSA-N
- SMILES： OC1(C(C(=O)OCCN(C)C)C2C=CC=CC=2)CCCC1

Computed Properties

Exact Mass: 291.18300
Monoisotopic Mass: 291.183
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 7
Complexity: 331
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.8A^2
XLogP3: 2.7

Experimental Properties

Density: Not available
Melting Point: 134-141°C
Boiling Point: Not available
Flash Point: Not available
Refractive Index: 1.555
PSA: 49.77000
LogP: 2.18010
Vapor Pressure: Not available

Cyclopentolate Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：Store at room temperature

Cyclopentolate Customs Data

HS CODE：2922509090
Customs Data：

China Customs Code:
2922509090

Overview:

2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food

Summary:

2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Cyclopentolate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM277864-250mg	2-(Dimethylamino)ethyl 2-(1-hydroxycyclopentyl)-2-phenylacetate	512-15-2	97%	250mg	$426	2021-06-15
Chemenu	CM277864-250mg	2-(Dimethylamino)ethyl 2-(1-hydroxycyclopentyl)-2-phenylacetate	512-15-2	97%	250mg	$426	2022-12-31
TRC	C986405-2.5mg	Cyclopentolate	512-15-2		2.5mg	$64.00	2023-05-18
TRC	C986405-5mg	Cyclopentolate	512-15-2		5mg	$92.00	2023-05-18
TRC	C986405-10mg	Cyclopentolate	512-15-2		10mg	$150.00	2023-05-18
TRC	C986405-25mg	Cyclopentolate	512-15-2		25mg	$259.00	2023-05-18
SHENG KE LU SI SHENG WU JI SHU	sc-358109-100 mg	Cyclopentolate,	512-15-2	98%	100MG	￥1,640.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-358109A-1 g	Cyclopentolate,	512-15-2	98%	1g	￥7,461.00	2023-07-11
Enamine	EN300-7359577-0.05g		512-15-2		0.05g	$2755.0	2023-05-31
eNovation Chemicals LLC	Y1245655-100mg	Benzeneacetic acid, a-(1-hydroxycyclopentyl)-, 2-(dimethylamino)ethylester	512-15-2	95%	100mg	$335	2024-06-06

Cyclopentolate Production Method

Cyclopentolate Related Literature

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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
3. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
4. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

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5. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490

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Cas no 512-15-2 (Cyclopentolate)

Cyclopentolate Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Cyclopentolate Security Information

Cyclopentolate Customs Data

China Customs Code:

Overview:

Declaration elements:

Regulatory conditions:

Inspection and quarantine category:

Summary:

Cyclopentolate Pricemore >>

Cyclopentolate Production Method

Cyclopentolate Related Literature

Related Categories

512-15-2 (Cyclopentolate) Related Products